Cas no 1804066-59-8 (3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal)

• Product Name: 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal
• CAS No: 1804066-59-8
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4975532
• Update Time: 2025-08-05

3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal

• Inchi： 1S/C10H10BrFO2/c11-10-8(4-2-6-13)3-1-5-9(10)14-7-12/h1,3,5-6H,2,4,7H2
• InChI Key： YJRLGNSBFXJMFS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC=O)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal

3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal: A Comprehensive Overview

3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal is a complex organic compound with the CAS number 1804066-59-8. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position of the phenyl ring and a fluoromethoxy group at the 3-position. The propanal moiety further extends from the phenyl group, giving this compound its distinct chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal involves a multi-step process that typically begins with the bromination of an aromatic compound. The introduction of the fluoromethoxy group is achieved through nucleophilic substitution reactions, followed by aldehyde formation via oxidation. These steps require precise control over reaction conditions to ensure high yields and purity. The compound's stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules.

One of the most promising areas of research for 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal is in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Additionally, its ability to act as a precursor in the synthesis of bioactive molecules has further enhanced its value in medicinal chemistry.

In the field of materials science, 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal has been explored as a building block for advanced polymers and coatings. Its functional groups enable strong intermolecular interactions, which are essential for creating durable and high-performance materials. Researchers have also investigated its use in catalytic processes, where it serves as a ligand or catalyst in organic transformations.

The environmental impact of 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal is another area of interest. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary results suggest that it has low toxicity to aquatic organisms, which aligns with current trends toward greener chemical synthesis methods.

As research on 3-(2-Bromo-3-(fluoromethoxy)phenyl)propanal continues to expand, new insights into its properties and applications are expected to emerge. Its versatility as both an intermediate and a final product positions it as a key compound in modern organic chemistry. With ongoing advancements in synthetic techniques and computational modeling, the full potential of this compound is yet to be realized.